Cas no 77400-30-7 (4,5-Dinitrocatechol)

4,5-Dinitrocatechol structure
4,5-Dinitrocatechol structure
Product Name:4,5-Dinitrocatechol
CAS No:77400-30-7
MF:C6H4N2O6
MW:200.105761528015
MDL:MFCD00031283
CID:549859
PubChem ID:14171429
Update Time:2025-04-19

4,5-Dinitrocatechol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4,5-dinitro-
    • 4,5-dinitrobenzene-1,2-diol
    • 4,5-DINITROCATECHOL
    • 1,2-Benzenediol,4,5-dinitro
    • 1,2-dihydroxy-4,5-dinitrobenzene
    • 3,5-dinitrocatechol
    • 4,5-dinitro-1,2-dihydroxybenzene
    • 4,5-dinitropyrocatechol
    • 4,5-dinitropyrocathecol
    • 4,5-dihydroxy-1,2-dinitrobenzene
    • CS-0341617
    • FT-0617211
    • MFCD00031283
    • 4,5-DINITROCATECHOL, 50% SOLN. IN METHANOL
    • 4,5-dihydroxy1,2-dinitrobenzene
    • AKOS005266483
    • SB38707
    • SCHEMBL70858
    • 77400-30-7
    • DTXSID20556892
    • ZUWVFOJZGCLEKC-UHFFFAOYSA-N
    • 1,2-Dihydroxy-4,5 -dinitrobenzene
    • C6H4N2O6
    • STL115522
    • DB-252918
    • 4,5-Dinitro-1,2-benzenediol
    • 4,5-Dinitropyrocatechol; 4,5-Dinitro-1,2-benzenediol; 1,2-Dihydroxy-4,5-dinitrobenzene; 4,5-Dihydroxy-1,2-dinitrobenzene
    • 4,5-Dinitrocatechol
    • MDL： MFCD00031283
    • Inchi： 1S/C6H4N2O6/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h1-2,9-10H
    • InChI Key： ZUWVFOJZGCLEKC-UHFFFAOYSA-N
    • SMILES： OC1C(=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 200.00700
  • Monoisotopic Mass: 200.00693585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 132.10000
  • LogP: 1.96060

4,5-Dinitrocatechol Security Information

  • Safety Instruction： S16-S26-S36/37/39-S45
  • Safety Term：S16;S26;S36/37/39;S45
  • Risk Phrases：R11; R36/38; R39/23/24/25

4,5-Dinitrocatechol Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4,5-Dinitrocatechol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
03R0140-1g
4,5-Dinitrocatechol
 77400-30-7 97%
1g
 5071.29CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
03R0140-5g
4,5-Dinitrocatechol
 77400-30-7 97%
5g
 16943.89CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
03R0140-500mg
4,5-Dinitrocatechol
 77400-30-7 97%
500mg
 2959.67CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
03R0140-250mg
4,5-Dinitrocatechol
 77400-30-7 97%
250mg
 1908.1CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
03R0140-100mg
4,5-Dinitrocatechol
 77400-30-7 97%
100mg
 1382.31CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
03R0140-50mg
4,5-Dinitrocatechol
 77400-30-7 97%
50mg
 1110.94CNY 2021-05-08
TRC
D482560-10mg
4,5-Dinitrocatechol
 77400-30-7
10mg
 $ 98.00 2023-09-07
TRC
D482560-50mg
4,5-Dinitrocatechol
 77400-30-7
50mg
 $ 368.00 2023-09-07
TRC
D482560-100mg
4,5-Dinitrocatechol
 77400-30-7
100mg
 $ 610.00 2023-09-07
abcr
AB535877-1 g
4,5-Dinitrocatechol
 77400-30-7
1g
 €1,002.80 2022-06-09

4,5-Dinitrocatechol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:77400-30-7)4,5-DINITROCATECHOL, 50% SOLN. IN METHANOL
Order Number:sfd14885
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:77400-30-7)4,5-Dinitrocatechol
Order Number:A1041890
Stock Status:in Stock
Quantity:1g/5g/500mg/250mg/100mg/50mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:12
Price ($):1094.0/4381.0/655.0/436.0/327.0/217.0
Email:sales@amadischem.com

4,5-Dinitrocatechol Related Literature

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77400-30-7 (4,5-Dinitrocatechol) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:77400-30-7)4,5-DINITROCATECHOL, 50% SOLN. IN METHANOL
sfd14885
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:77400-30-7)4,5-Dinitrocatechol
A1041890
Purity:99%/99%/99%/99%/99%/99%
Quantity:1g/5g/500mg/250mg/100mg/50mg
Price ($):1094.0/4381.0/655.0/436.0/327.0/217.0
Email